![molecular formula C13H19N3O2 B14577462 Benzamide, N-[[ethyl[(ethylamino)carbonyl]amino]methyl]- CAS No. 61652-89-9](/img/structure/B14577462.png)
Benzamide, N-[[ethyl[(ethylamino)carbonyl]amino]methyl]-
Overview
Description
Benzamide, N-[[ethyl[(ethylamino)carbonyl]amino]methyl]- is a complex organic compound with a unique structure that includes both benzamide and ethylamino groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Benzamide, N-[[ethyl[(ethylamino)carbonyl]amino]methyl]- typically involves the condensation of benzoic acids with amines. One method involves the use of N-methylimidazole and 3-trimethoxysilylpropyl chloride under nitrogen flow, followed by refluxing for 48 hours . Another approach is the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the available literature. it is likely that large-scale synthesis would involve similar condensation reactions, optimized for yield and purity.
Chemical Reactions Analysis
Types of Reactions
Benzamide, N-[[ethyl[(ethylamino)carbonyl]amino]methyl]- undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary but often involve controlled temperatures and specific solvents to optimize the reaction rates and yields.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce amines. Substitution reactions can result in a wide range of derivatives, depending on the nucleophile used.
Scientific Research Applications
Benzamide, N-[[ethyl[(ethylamino)carbonyl]amino]methyl]- has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: It can be used in studies involving enzyme inhibition and protein interactions.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which Benzamide, N-[[ethyl[(ethylamino)carbonyl]amino]methyl]- exerts its effects involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The pathways involved in these interactions are complex and can vary depending on the specific application. For example, in medicinal chemistry, the compound may inhibit a particular enzyme, thereby altering a biochemical pathway.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other benzamide derivatives such as:
Uniqueness
What sets Benzamide, N-[[ethyl[(ethylamino)carbonyl]amino]methyl]- apart from these similar compounds is its unique combination of functional groups, which can confer distinct chemical properties and biological activities
Properties
CAS No. |
61652-89-9 |
|---|---|
Molecular Formula |
C13H19N3O2 |
Molecular Weight |
249.31 g/mol |
IUPAC Name |
N-[[ethyl(ethylcarbamoyl)amino]methyl]benzamide |
InChI |
InChI=1S/C13H19N3O2/c1-3-14-13(18)16(4-2)10-15-12(17)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3,(H,14,18)(H,15,17) |
InChI Key |
GEPAJLKZSMWXPL-UHFFFAOYSA-N |
Canonical SMILES |
CCNC(=O)N(CC)CNC(=O)C1=CC=CC=C1 |
Origin of Product |
United States |
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